molecular formula C20H18N4O3S B2847701 N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide CAS No. 681269-29-4

N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide

Cat. No. B2847701
CAS RN: 681269-29-4
M. Wt: 394.45
InChI Key: KONULSBGGMJWCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide, also known as DPTPB, is a chemical compound that has been studied for its potential therapeutic applications. In

Scientific Research Applications

Synthetic Routes and Structural Characterization

  • Synthesis of Analogous Compounds : A study by Skladchikov, Suponitskii, and Gataullin (2013) detailed the synthesis of similar compounds through reactions involving 2-iodo-2,4-dimethyl aniline and subsequent treatments, leading to the formation of atropisomers with potential heterocyclization properties Skladchikov et al., 2013.

  • Characterization of Nitrobenzamide Compounds : Arslan, Kazak, and Aydın (2015) conducted spectroscopic and structural characterisation of p-nitrobenzamide compounds, employing experimental and DFT study methods to understand their molecular geometries and vibrational frequencies Arslan, Kazak, & Aydın, 2015.

Potential Applications

  • Heterocyclic System Construction : Sapegin et al. (2012) explored the construction of pyrazolo-fused dibenzo[b,f][1,4]oxazepines via a tandem aromatic nucleophilic substitution process, hinting at the potential for creating complex heterocyclic systems for various applications Sapegin et al., 2012.

  • Intermolecular Interactions for Synthetic Tools : A study by Aakeröy, Desper, and Helfrich (2004) focused on the heteromeric intermolecular interactions in binary co-crystals, which could be relevant for the synthesis and application of compounds like N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide Aakeröy, Desper, & Helfrich, 2004.

properties

IUPAC Name

N-[2-(3,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H18N4O3S/c1-12-6-7-15(8-13(12)2)23-19(17-10-28-11-18(17)22-23)21-20(25)14-4-3-5-16(9-14)24(26)27/h3-9H,10-11H2,1-2H3,(H,21,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KONULSBGGMJWCV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-])C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H18N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.